![molecular formula C13H16N2O4 B5161618 methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate](/img/structure/B5161618.png)
methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate, also known as MDPK, is a chemical compound that belongs to the family of cathinones. It is a synthetic stimulant drug that has gained popularity in recent years due to its potent effects on the central nervous system. MDPK is known for its ability to increase energy levels, induce euphoria, and enhance cognitive function.
Mechanism of Action
Methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate acts as a monoamine transporter inhibitor, increasing the levels of dopamine, norepinephrine, and serotonin in the brain. It also acts as a releasing agent, causing the release of these neurotransmitters from their storage vesicles. This results in increased stimulation of the central nervous system, leading to the characteristic effects of this compound.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, as well as causing vasoconstriction. It also increases the levels of dopamine, norepinephrine, and serotonin in the brain, leading to increased energy levels, mood elevation, and cognitive enhancement.
Advantages and Limitations for Lab Experiments
Methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate has a number of advantages and limitations for use in lab experiments. It is a potent stimulant with well-defined effects on the central nervous system, making it useful for studying the effects of neurotransmitter release and uptake. However, its potential for abuse and toxicity make it unsuitable for use in human studies.
Future Directions
There are a number of future directions for research on methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate. One area of interest is its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a cognitive enhancer, with studies focusing on its effects on memory and learning. Finally, there is a need for further research into the potential long-term effects of this compound use, as well as its potential for abuse and addiction.
Synthesis Methods
Methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate can be synthesized using a variety of methods, including the condensation of 3,4-methylenedioxyphenylpropan-2-one with N,N-dimethylglycine methyl ester in the presence of a strong base. The resulting product is then reduced using lithium aluminum hydride to yield this compound. Another method involves the condensation of 3,4-methylenedioxyphenylpropan-2-one with N,N-dimethylformamide dimethyl acetal in the presence of a strong base, followed by reduction with sodium borohydride.
Scientific Research Applications
Methyl 3-({2-[(dimethylamino)carbonyl]phenyl}amino)-3-oxopropanoate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have antidepressant, anxiolytic, and cognitive enhancing effects in animal models. This compound has also been studied for its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
methyl 3-[2-(dimethylcarbamoyl)anilino]-3-oxopropanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O4/c1-15(2)13(18)9-6-4-5-7-10(9)14-11(16)8-12(17)19-3/h4-7H,8H2,1-3H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIYXQUAIWFHIMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=CC=C1NC(=O)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.